Cas no 1038408-77-3 ((1-(4-(Methylsulfonyl)phenyl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-(4-(Methylsulfonyl)phenyl)-1H-pyrazol-4-yl)methanamine
• CAS No: 1038408-77-3
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 4677742
• Update Time: 2025-05-21

(1-(4-(Methylsulfonyl)phenyl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(4-(Methylsulfonyl)phenyl)-1H-pyrazol-4-yl)methanamine
• YUJALCHCCGVONW-UHFFFAOYSA-N
• C-[1-(4-methanesulfonyl-phenyl)-1H-pyrazol-4-yl]-methylamine

• Inchi： 1S/C11H13N3O2S/c1-17(15,16)11-4-2-10(3-5-11)14-8-9(6-12)7-13-14/h2-5,7-8H,6,12H2,1H3
• InChI Key： YUJALCHCCGVONW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)N1C=C(C=N1)CN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (1-(4-(Methylsulfonyl)phenyl)-1H-pyrazol-4-yl)methanamine

Introduction to (1-(4-(Methylsulfonyl)phenyl)-1H-pyrazol-4-yl)methanamine (CAS No. 1038408-77-3)

The compound (1-(4-(Methylsulfonyl)phenyl)-1H-pyrazol-4-yl)methanamine with CAS No. 1038408-77-3 is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, biochemistry, and materials science. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a methylsulfonyl group and a methanamine moiety. These structural elements contribute to its potential applications in drug design, particularly in the development of bioactive compounds and targeted therapies.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The presence of the methylsulfonyl group in this compound further enhances its chemical versatility, as sulfonyl groups are known for their ability to modulate physical properties like solubility and bioavailability. This makes the compound a promising candidate for exploring novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential role in antimicrobial research. Emerging studies suggest that certain pyrazole derivatives exhibit potent activity against a wide range of pathogens, including bacteria, fungi, and viruses. The incorporation of the methanamine group in this molecule may further augment its antimicrobial properties by enhancing its ability to penetrate cellular membranes and interact with microbial targets.

In addition to its biological applications, this compound has also been explored for its potential in nanotechnology and material synthesis. The pyrazole ring's aromaticity and electron-donating properties make it an attractive building block for constructing advanced materials, such as conductive polymers, nanoparticles, and MOFs (metal-organic frameworks). Recent advancements in these areas have demonstrated the feasibility of using similar compounds to create materials with tailored electronic and mechanical properties.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions that highlight modern organic synthesis techniques. The synthesis typically begins with the preparation of the pyrazole core, followed by functionalization with the methylsulfonyl and methanamine groups. These steps require precise control over reaction conditions to ensure high yields and purity, underscoring the importance of advanced synthetic methodologies in modern chemical research.

Moreover, computational studies have played a pivotal role in understanding the molecular properties of this compound. Using techniques like density functional theory (DFT) and molecular docking, researchers have been able to predict its electronic structure, reactivity, and binding affinities toward various biological targets. These insights are invaluable for guiding experimental efforts and optimizing the compound's performance in different applications.

Looking ahead, the future of this compound lies in its potential to bridge gaps between fundamental research and practical applications. As interdisciplinary collaborations continue to grow, we can expect to see innovative uses of this molecule emerge across diverse fields such as drug discovery, material science, and biotechnology. Its unique combination of structural features positions it as a versatile tool for addressing some of today's most pressing scientific challenges.